![molecular formula C4H8ClNO B1360140 4-Chloromorpholine CAS No. 23328-69-0](/img/structure/B1360140.png)
4-Chloromorpholine
Overview
Description
4-Chloromorpholine is a chemical compound with the molecular formula C4H8ClNO . It is also known by other names such as N-Chloromorpholine and its CAS number is 23328-69-0 .
Molecular Structure Analysis
The molecular weight of this compound is approximately 121.56 g/mol . The InChI representation of its structure isInChI=1S/C4H8ClNO/c5-6-1-3-7-4-2-6/h1-4H2
. The canonical SMILES representation is C1COCCN1Cl
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 121.56 g/mol . It has a computed XLogP3-AA value of 0.2 . It has 2 hydrogen bond acceptors and no hydrogen bond donors . It has a topological polar surface area of 12.5 Ų . The heavy atom count is 7 .Scientific Research Applications
Radiolabeling Techniques
- Study: "Chloramine-T in radiolabeling techniques. II. A nondestructive method for radiolabeling biomolecules by halogenation" (Hussain et al., 1995).
- Key Finding: N-chloromorpholine, formed in situ from Chloramine-T and morpholine, is used for the nondestructive radiolabeling of sensitive biomolecules like peptides and proteins.
Organic Synthesis
- Study: "4-Chlorination of Electron-Rich Benzenoid Compounds: 2,4-Dichloromethoxybenzene" (Smith et al., 2003).
- Key Finding: N-chloromorpholine is an intermediate in the chlorination of electron-rich benzenoid compounds, demonstrating its role in organic synthesis.
Environmental Science
- Study: "Concentration, chlorination, and chemical analysis of drinking water for disinfection byproduct mixtures health effects research: U.S. EPA's Four Lab Study" (Pressman et al., 2010).
- Key Finding: Chlorinated organic chemicals like 4-Chloromorpholine have distinct behavior and effects in the environment, influencing water treatment processes.
Antibacterial Research
- Study: "Action of the Selenomorpholine Compounds on the Bacterium Growth by Microcalorimetry" (Li et al., 2010).
- Key Finding: Selenomorpholine derivatives exhibit antibiotic activity, impacting the metabolism of bacteria such as Escherichia coli and Staphylococcus aureus.
Molecular Structure Analysis
- Study: "Crystal and molecular structure of three 4-methyl morpholinium chlorides" (Mentzafos & Terzis, 1993).
- Key Finding: Analysis of 4-methylmorpholinium chlorides contributes to the understanding of molecular structures involving morpholine derivatives.
properties
IUPAC Name |
4-chloromorpholine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8ClNO/c5-6-1-3-7-4-2-6/h1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILNGCUVXLQVDTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5066877 | |
Record name | Morpholine, 4-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5066877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23328-69-0 | |
Record name | 4-Chloromorpholine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23328-69-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Morpholine, 4-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023328690 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Morpholine, 4-chloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Morpholine, 4-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5066877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloromorpholine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.429 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-Chloromorpholine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VS9GHG22Q3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: N-Chloromorpholine is frequently employed as an electrophilic chlorinating agent in organic synthesis. [, ] It acts as a mild oxidizing agent, facilitating the transfer of chlorine atoms to various substrates. This property makes it valuable for introducing chlorine atoms into molecules, which can significantly alter their chemical properties and biological activities.
A:
Molecular formula: C4H8ClNO * Molecular weight: 121.56 g/mol * Spectroscopic data:* While specific spectroscopic data isn't provided in the abstracts, techniques like NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy can be used to characterize its structure. []
A: Studies show that N-Chloromorpholine demonstrates superior selectivity compared to Chloramine-T (CAT), particularly in the iodination of sensitive molecules like L-tyrosine. [] It yields a higher proportion of the desired mono- and diiodotyrosine products while causing less decomposition of the starting material.
A: Yes, recent research suggests that N-Chloromorpholine, similar to allyl chlorides, participates in a unique, rapid reaction pathway in iron-catalysed C–H activation/functionalisation reactions. [] This pathway is defined as an inner-sphere radical process involving partial iron–bisphosphine dissociation.
A: N-Chloromorpholine can be used as a milder alternative to Chloramine-T in the radiolabeling of biomolecules via halogenation. [] It forms N-chloromorpholine in situ when mixed with morpholine, which then reacts with potassium iodide (KI) to generate radioactive iodine (I2) for labeling purposes.
A: DFT (Density Functional Theory) studies have been instrumental in understanding the mechanism of N-Chloromorpholine in Rh-catalyzed C–H amination reactions. [] These studies indicate a preference for an SN2-type N–Cl cleavage mechanism over the conventional oxidative addition pathway.
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